bismuth(2+) trihydride;hydroxide;nitrate

• IUPAC Name: bismuth(2+) trihydride;hydroxide;nitrate
• InChI: InChI=1S/Bi.NO3.H2O.3H/c;2-1(3)4;;;;/h;;1H2;;;/q+2;-1;;;;/p-1
• InChI Key: NNTJPTXGTAHLCX-UHFFFAOYSA-M
• Canonical SMILES: [N+](=O)([O-])[O-].[OH-].[BiH3+2]
• Molecular Formula: BiH4NO4
• Molecular Weight: 291.017 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound with Chemical Abstracts Service number 132987513 involves several steps, including the preparation of intermediates and the final product. The synthetic route typically includes:

Initial Reactants: The process begins with the selection of appropriate starting materials, which undergo a series of chemical reactions.

Reaction Conditions: These reactions are carried out under controlled conditions, such as specific temperatures, pressures, and the presence of catalysts.

Purification: The final product is purified using techniques like crystallization, distillation, or chromatography to ensure high purity.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using large reactors and continuous flow systems. The process is optimized for efficiency, yield, and cost-effectiveness. Key steps include:

Bulk Synthesis: Large quantities of reactants are processed in reactors designed for high throughput.

Automation: Automated systems control reaction parameters to maintain consistency and quality.

Quality Control: Rigorous testing is conducted at various stages to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

The compound with Chemical Abstracts Service number 132987513 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This involves the replacement of one functional group with another, typically using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The reactions involving this compound often require specific reagents and conditions:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Transition metal catalysts like palladium or platinum.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

The compound with Chemical Abstracts Service number 132987513 has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and enzyme interactions.

Medicine: Research is ongoing to explore its potential therapeutic uses, such as in drug development for various diseases.

Industry: It is utilized in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism by which the compound with Chemical Abstracts Service number 132987513 exerts its effects involves several molecular targets and pathways:

Molecular Targets: The compound interacts with specific proteins, enzymes, or receptors in biological systems.

Pathways: It may modulate signaling pathways, influence gene expression, or alter metabolic processes.

Comparison with Similar Compounds

Comparison with Similar Bismuth(III) Compounds

Table 1: Structural and Functional Comparison

Compound	Formula	Oxidation State	Key Properties	Applications	References
Bismuth(III) Hydroxide	Bi(OH)₃	+3	Amphoteric, light yellow precipitate	Precursor for Bi₂O₃, pharmaceuticals
Bismuth Nitrate	Bi(NO₃)₃·5H₂O	+3	Hygroscopic, acidic in solution	Catalyst, luminous paints
Bismuth Oxynitrate	BiONO₃	+3	Insoluble, basic character	Antacids, medical dressings
Bismuth Oxide	Bi₂O₃	+3	Yellow powder, thermal stability (>700°C)	Ceramics, catalysts
Bismuth Oxyhalides	BiOX (X=Cl, Br, I)	+3	Layered structure, photocatalytic activity	Environmental remediation
Bismuth Sulfate	Bi₂(SO₄)₃	+3	Water-soluble, acidic	Analytical chemistry

Key Comparisons

Thermal Stability :

• Bismuth oxide (Bi₂O₃) exhibits superior thermal stability (>700°C) compared to bismuth hydroxide (decomposes at \sim100°C) and nitrate (decomposes at 75°C) .
• Bismuth oxyhalides (BiOCl, BiOBr) are stable under visible light, making them ideal for photocatalytic applications .

Solubility and Reactivity :

• Bismuth nitrate is highly soluble in nitric acid but hydrolyzes in water to form oxynitrate, limiting its bioavailability .
• Bismuth hydroxide’s amphoteric nature allows it to react with both acids (forming Bi³⁺ salts) and bases (forming BiO⁻ complexes) .

Toxicity: Bismuth compounds (e.g., nitrate, hydroxide) are less toxic than lead or mercury due to low solubility and rapid excretion. However, prolonged exposure to Bi(NO₃)₃ dust can cause respiratory issues .

Catalytic Activity :

• Bismuth nitrate is a versatile catalyst for organic reactions (e.g., Michael additions), offering high yields and environmental tolerance .
• Bismuth oxyhalides excel in photocatalysis (e.g., CO₂ reduction) due to their layered structures and tunable bandgaps .